Cas no 1805305-86-5 (3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine
• CAS No: 1805305-86-5
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4921548
• Update Time: 2025-10-28

3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine

• Inchi： 1S/C7H5F4N/c8-3-5-4(7(10)11)1-2-6(9)12-5/h1-2,7H,3H2
• InChI Key： STFXRQIQFOCGBW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1CF)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine

Research Briefing on 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine (CAS: 1805305-86-5)

3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine (CAS: 1805305-86-5) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and fluoromethyl substitutions, exhibits promising potential as a building block for the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of significant interest in medicinal chemistry.

The synthesis of 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine has been optimized through several routes, with recent advancements highlighting improved yields and selectivity. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic approach using palladium-mediated cross-coupling reactions, achieving a 78% yield with high purity. This method addresses previous challenges related to the instability of the fluoromethyl groups during synthesis, offering a more scalable and efficient production pathway for further research and development.

In terms of biological activity, preliminary studies suggest that 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine may serve as a key intermediate in the design of enzyme inhibitors. Its structural features, particularly the electron-withdrawing fluorine atoms, enhance its binding affinity to target proteins. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of potential kinase inhibitors, showing moderate activity against specific cancer-related kinases. While further optimization is required, these findings underscore its utility in drug discovery.

Beyond pharmaceuticals, this compound has also been explored in agrochemical applications. Its fluorinated structure contributes to improved pesticidal activity and environmental stability. Research published in Pest Management Science (2023) highlighted its derivative's efficacy against resistant strains of agricultural pests, with lower toxicity to non-target organisms compared to conventional pesticides. This positions 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine as a candidate for next-generation crop protection agents.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, particularly in optimizing its metabolic stability and minimizing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into practical applications.

In conclusion, 3-(Difluoromethyl)-6-fluoro-2-(fluoromethyl)pyridine (CAS: 1805305-86-5) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique fluorination pattern and synthetic accessibility make it a focal point for future studies. As research progresses, this compound may pave the way for innovative therapies and sustainable agricultural solutions, highlighting the continued importance of fluorinated heterocycles in chemical biology.